4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione

• IUPAC Name: 4-ethyl-2-(3-methoxyphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C16H16N2O4S/c1-3-17-14-9-4-5-10-15(14)23(20,21)18(16(17)19)12-7-6-8-13(11-12)22-2/h4-11H,3H2,1-2H3
• InChI Key: NRVQIANZAFYKJL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2S(=O)(=O)N(C1=O)C3=CC(=CC=C3)OC
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione (EMBT) is an organic compound with a wide range of applications in scientific research. It is a yellow crystalline solid that is soluble in polar organic solvents and is used in a variety of experiments. EMBT is an important compound in the field of organic chemistry, as it has been used in a variety of synthetic reactions and has been studied extensively in recent years.

Scientific Research Applications

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione has been used in a variety of scientific research applications, including the synthesis of other compounds, the study of biochemical and physiological effects, and the development of new drugs. It has also been used in the study of the mechanism of action of drugs, in the development of new drug delivery systems, and in the development of analytical methods.

Mechanism of Action

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione is known to act as a competitive inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and thromboxanes. By blocking the activity of this enzyme, 4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione can reduce the production of these compounds, which can have beneficial effects in certain conditions.
Biochemical and Physiological Effects
4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione has been studied extensively in recent years, and its effects on the body have been well documented. It has been found to have anti-inflammatory, analgesic, and antipyretic effects, as well as being able to reduce the production of prostaglandins and thromboxanes. It has also been shown to have antioxidant and anti-mutagenic properties, as well as being able to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione has a number of advantages for laboratory experiments, including its low cost, its high solubility in polar organic solvents, and its ability to be synthesized in a relatively straightforward manner. However, it can be difficult to obtain in large quantities, and it is not always stable in solution.

Future Directions

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione has a wide range of potential applications in the future, including the development of new drugs, the development of new drug delivery systems, and the development of analytical methods. It could also be used in the study of the mechanism of action of drugs, the development of new materials, and the study of biochemical and physiological effects. Additionally, it could be used in the study of the environmental fate of organic compounds, the development of new catalysts, and the study of the structure of organic compounds.

Synthesis Methods

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione can be synthesized by a variety of methods, including the reaction of 2-methoxy-4-methylbenzoic acid with sodium hydroxide in aqueous ethanol. The reaction produces a yellow precipitate, which is then filtered, washed with water, and dried. The product can then be purified by recrystallization from aqueous ethanol.